Methyl 3-formyl-4-hydroxybenzoate
Cat. No. B157316
M. Wt: 180.16 g/mol
InChI Key: ADSJCWKOKYOJSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08093239B2
Procedure details
Methyl 3-formyl-4-hydroxybenzoate (2.06 g, 11.4 mmol) and K2CO3 (2.36 g, 17.1 mmol) were stirred in 50 mL of DMF. Methyl iodide (1.42 mL, 22.8 mmol) was added via syringe, and the reaction was stirred for 6 hours at rt. The reaction was poured into H2O and diethyl ether, and the layers were separated. The organic layer was washed with brine, and the combined aqueous layers were extracted with diethyl ether. The combined organic layers were dried over MgSO4, filtered, and concentrated in vacuo to afford 2.24 g of crude desired product. 1H NMR (400 MHz, DMSO-d6): δ 10.33 (s, 1H), 8.23 (d, J=2.2 Hz, 1H), 8.20 (dd, J=8.8, 2.2 Hz, 1H), 7.36 (d, J=8.8 Hz, 1H), 3.99 (s, 3H), 3.83 (s, 3H).
Identifiers
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REACTION_CXSMILES
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[CH:1]([C:3]1[CH:4]=[C:5]([CH:10]=[CH:11][C:12]=1[OH:13])[C:6]([O:8][CH3:9])=[O:7])=[O:2].[C:14]([O-])([O-])=O.[K+].[K+].CI.O>CN(C=O)C.C(OCC)C>[CH:1]([C:3]1[CH:4]=[C:5]([CH:10]=[CH:11][C:12]=1[O:13][CH3:14])[C:6]([O:8][CH3:9])=[O:7])=[O:2] |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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2.06 g
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Type
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reactant
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Smiles
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C(=O)C=1C=C(C(=O)OC)C=CC1O
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Name
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Quantity
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2.36 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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1.42 mL
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Type
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reactant
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Smiles
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CI
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction was stirred for 6 hours at rt
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the layers were separated
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WASH
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Type
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WASH
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Details
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The organic layer was washed with brine
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EXTRACTION
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Type
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EXTRACTION
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Details
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the combined aqueous layers were extracted with diethyl ether
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layers were dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
6 h |
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Name
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Type
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product
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Smiles
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C(=O)C=1C=C(C(=O)OC)C=CC1OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.24 g | |
| YIELD: CALCULATEDPERCENTYIELD | 101.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
